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Compound of Interest

Compound Name: Batatasin V

cat. No.: B3029431

For the attention of researchers, scientists, and professionals in drug development, this
document provides a comprehensive technical overview of Batatasin V, including its chemical
properties, known biological activities, and detailed experimental methodologies based on
foundational research.

Core Compound Identification

Batatasin V is a naturally occurring phenolic compound. Its fundamental chemical identifiers
are crucial for accurate research and sourcing.

Identifier Value Citation
CAS Number 65817-45-0 [1]
Molecular Formula C17H2004 [1]
Molecular Weight 288.3 g/mol [1]
Compound Type Phenol

Physical Description o]] [1]

The herbs of Dendrobium

venustum and dormant bulbils
Natural Source _ _ [1]

of Chinese yam (Dioscorea

batatas)

Biological Activity and Mechanism of Action
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The primary biological activity documented for Batatasin V is the inhibition of plant growth.
Foundational studies have also explored its effects on cellular respiration and photosynthesis.

Plant Growth Inhibition

Batatasin V has demonstrated inhibitory effects on the germination and growth of various plant
species. Seminal work in the field has quantified these effects.

Summary of Plant Growth Inhibition Studies

Bioassay Test Species Observed Effect
Seed Germination Lettuce (Lactuca sativa) Inhibition of germination
Hypocotyl Elongation Lettuce (Lactuca sativa) Inhibition of elongation
Coleoptile Section Elongation Wheat (Triticum aestivum) Inhibition of elongation

Effects on Photosynthesis and Respiration

Further research has indicated that Batatasin V can interfere with fundamental cellular energy
processes.

Summary of Effects on Cellular Energy Production

Cellular Process System Observed Effect

_ . Inhibition of CO2-dependent
Spinach (Spinacia oleracea)

Photosynthesis oxygen evolution and electron
chloroplasts
flow from water.

Inhibition of oxygen uptake,
o Potato (Solanum tuberosum) ]
Respiration ) ) both in the presence and
mitochondria
absence of ADP.

It is important to note that while extensive research is available for the related compound
Batatasin Ill, including its anti-inflammatory and antinociceptive properties, the broader
biological activities of Batatasin V in non-plant systems remain largely unexplored. The known
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activities of Batatasin Il may suggest potential, yet unconfirmed, avenues for future
investigation into Batatasin V.

Experimental Protocols

The following methodologies are based on the foundational studies that first characterized the
physiological activities of Batatasin V.

Plant Growth Inhibition Bioassays

1. Lettuce Seed Germination Assay:

o Preparation of Test Solutions: Batatasin V is dissolved in a suitable solvent (e.g., DMSO,
acetone) and then diluted to various concentrations with a buffered aqueous solution.

o Experimental Setup: Ten lettuce seeds are placed on a filter paper in a petri dish. 2 mL of the
test solution is added to each dish. A control group with the solvent alone is also prepared.

 Incubation: The petri dishes are incubated at 25°C in the dark for 48 hours.

o Data Collection: The number of germinated seeds is counted, and the percentage of
inhibition is calculated relative to the control.

2. Lettuce Hypocotyl Elongation Assay:
o Seed Germination: Lettuce seeds are germinated in the dark on moist filter paper.

o Experimental Setup: Seedlings with a hypocotyl length of 2-3 mm are selected and placed in
petri dishes containing filter paper moistened with the test solutions of Batatasin V at
various concentrations.

¢ Incubation: The dishes are incubated at 25°C in the dark for 72 hours.

o Data Collection: The length of the hypocotyls is measured, and the percentage of inhibition is
calculated relative to the control group.

3. Wheat Coleoptile Section Elongation Assay:
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» Preparation of Coleoptiles: Wheat seeds are germinated in the dark. The coleoptiles are
grown to a length of 20-30 mm. A 4 mm section is cut from the region 3 mm below the tip.

» Experimental Setup: The coleoptile sections are floated in a solution containing the test
concentrations of Batatasin V, along with a buffer and a co-factor such as an auxin (e.g.,
IAA).

¢ |ncubation: The sections are incubated at 25°C in the dark for 24 hours.

o Data Collection: The final length of the coleoptile sections is measured, and the inhibition of
auxin-induced elongation is calculated.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for assessing the plant growth inhibitory
activity of Batatasin V.
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Caption: Workflow for Batatasin V plant growth inhibition bioassays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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